Cas no 2229256-24-8 (1-4-(difluoromethoxy)-2-fluorophenyl-2-methylpropan-2-ol)

• Product Name: 1-4-(difluoromethoxy)-2-fluorophenyl-2-methylpropan-2-ol
• CAS No: 2229256-24-8
• MF: C₁₁H₁₃F₃O₂
• MW: 234.214934110641
• CID: 6410544
• PubChem ID: 165782387
• Update Time: 2025-10-28

1-4-(difluoromethoxy)-2-fluorophenyl-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-4-(difluoromethoxy)-2-fluorophenyl-2-methylpropan-2-ol
• 2229256-24-8
• 1-[4-(difluoromethoxy)-2-fluorophenyl]-2-methylpropan-2-ol
• EN300-1966771

• Inchi： 1S/C11H13F3O2/c1-11(2,15)6-7-3-4-8(5-9(7)12)16-10(13)14/h3-5,10,15H,6H2,1-2H3
• InChI Key： CYPJNGJKDBZWSS-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CC(C)(C)O)OC(F)F

Computed Properties

• Exact Mass: 234.08676414g/mol
• Monoisotopic Mass: 234.08676414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-4-(difluoromethoxy)-2-fluorophenyl-2-methylpropan-2-ol

Research Briefing on 1-4-(difluoromethoxy)-2-fluorophenyl-2-methylpropan-2-ol (CAS: 2229256-24-8)

The compound 1-4-(difluoromethoxy)-2-fluorophenyl-2-methylpropan-2-ol (CAS: 2229256-24-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing synthesizes the latest findings regarding its synthesis, pharmacological properties, and potential therapeutic applications. The compound's unique structural features, including the difluoromethoxy and fluorophenyl groups, suggest promising bioactivity, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases.

Recent studies have focused on optimizing the synthetic pathway for 1-4-(difluoromethoxy)-2-fluorophenyl-2-methylpropan-2-ol to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method that reduces byproduct formation while maintaining high enantioselectivity. This advancement is critical for scaling up production and ensuring reproducibility in preclinical studies. Additionally, computational modeling has been employed to predict the compound's metabolic stability and interaction with target proteins, such as GABA-A receptors and cyclooxygenase-2 (COX-2).

Pharmacological evaluations have demonstrated that 1-4-(difluoromethoxy)-2-fluorophenyl-2-methylpropan-2-ol exhibits potent anti-inflammatory and neuroprotective effects in vitro and in vivo. In rodent models of neuroinflammation, the compound significantly reduced pro-inflammatory cytokine levels and attenuated neuronal damage. These findings position it as a candidate for further development in treating conditions like multiple sclerosis and Alzheimer's disease. However, challenges remain in optimizing its blood-brain barrier permeability and minimizing off-target effects.

Ongoing clinical trials are investigating the safety and efficacy of derivatives of 1-4-(difluoromethoxy)-2-fluorophenyl-2-methylpropan-2-ol in Phase I studies. Preliminary data suggest a favorable pharmacokinetic profile, with linear dose-response relationships observed in healthy volunteers. Future research directions include structural modifications to enhance bioavailability and the exploration of combination therapies with existing CNS drugs. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into therapeutic applications.

In conclusion, 1-4-(difluoromethoxy)-2-fluorophenyl-2-methylpropan-2-ol represents a promising scaffold for drug development, with its multifaceted bioactivity and synthetic tractability. Continued investment in mechanistic studies and clinical validation will be essential to fully realize its therapeutic potential. This briefing underscores the importance of interdisciplinary approaches in advancing chemical biology research and addressing unmet medical needs.